Cas no 1698317-30-4 (2-Fluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine)

• Product Name: 2-Fluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine
• CAS No: 1698317-30-4
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 6231778
• PubChem ID: 108211642
• Update Time: 2025-10-22

2-Fluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1698317-30-4
• EN300-1869682
• 2-fluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine
• 2-Fluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine

• Inchi： 1S/C8H11FN2O/c1-12-7-3-2-4-11-8(7)6(9)5-10/h2-4,6H,5,10H2,1H3
• InChI Key： VEEJBKOZMQSAGX-UHFFFAOYSA-N
• SMILES： FC(CN)C1C(=CC=CN=1)OC

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Fluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine

2-Fluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine

2-Fluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine is a versatile organic compound with the CAS registry number 1698317-30-4. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule is characterized by its fluorine atom, methoxy group, and aminomethyl group, which contribute to its reactivity and functionality.

The chemical structure of 2-fluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine consists of a pyridine ring substituted with a methoxy group at the 3-position and an aminomethyl group at the 2-position. The presence of the fluorine atom at the 2-position further enhances the molecule's electronic properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents.

One of the key areas where this compound has shown promise is in drug discovery. Researchers have explored its potential as a scaffold for designing small molecule inhibitors targeting various disease-related proteins. For instance, studies have demonstrated that derivatives of 2-fluoro-2-(3-methoxypyridin-2-yl)ethan-1-amines can exhibit potent inhibitory activity against enzymes involved in cancer progression, such as tyrosine kinases. These findings underscore the importance of this compound in advancing therapeutic interventions.

In addition to its role in pharmaceuticals, 2-fluoro-2-(3-methoxypyridin-2-yli)ethanamine has also found applications in agrochemicals. Its ability to modulate plant growth regulators and pest control agents has made it a subject of interest for agricultural researchers. Recent advancements in green chemistry have further emphasized the need for sustainable synthesis methods for this compound, ensuring its eco-friendly production on an industrial scale.

The synthesis of 1698317-304 involves a multi-step process that typically begins with the preparation of intermediates such as pyridine derivatives. The introduction of the methoxy and amino groups is achieved through nucleophilic substitution or coupling reactions, while the fluorination step often employs electrophilic fluorination techniques. Optimization of these steps has led to improved yields and reduced production costs, making this compound more accessible for large-scale applications.

From a materials science perspective, 2-fluoro-pyridine-based amine derivatives have been investigated for their potential use in advanced materials such as polymers and coordination compounds. Their ability to form stable complexes with metal ions has opened new avenues for their application in catalysis and sensing technologies. Recent research has focused on exploiting these properties to develop novel sensors for environmental monitoring and industrial process control.

In conclusion, 1698317–30–4, or 2-fluoro-pyridine-based amine derivative, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern organic chemistry. As ongoing studies continue to uncover new facets of its utility, this compound is poised to make significant contributions to both academic research and industrial innovation.